Cas no 876616-92-1 (2-(4-Bromo-phenyl)-5-methyl-4-(2-pyrrolidin-1-yl-ethyl)-oxazole)
876616-92-1 structure
Product Name:2-(4-Bromo-phenyl)-5-methyl-4-(2-pyrrolidin-1-yl-ethyl)-oxazole
CAS No:876616-92-1
MF:C16H19BrN2O
MW:335.238863229752
CID:2810462
PubChem ID:11681546
Update Time:2025-04-21
2-(4-Bromo-phenyl)-5-methyl-4-(2-pyrrolidin-1-yl-ethyl)-oxazole Chemical and Physical Properties
Names and Identifiers
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- 876616-92-1
- SCHEMBL3583894
- 2-(4-Bromo-phenyl)-5-methyl-4-(2-pyrrolidin-1-yl-ethyl)-oxazole
- DTXSID10470558
- ZQHAWHYNSSTKBW-UHFFFAOYSA-N
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- Inchi: 1S/C16H19BrN2O/c1-12-15(8-11-19-9-2-3-10-19)18-16(20-12)13-4-6-14(17)7-5-13/h4-7H,2-3,8-11H2,1H3
- InChI Key: ZQHAWHYNSSTKBW-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=NC(=C(C)O1)CCN1CCCC1
Computed Properties
- Exact Mass: 334.06808Da
- Monoisotopic Mass: 334.06808Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 29.3Ų
2-(4-Bromo-phenyl)-5-methyl-4-(2-pyrrolidin-1-yl-ethyl)-oxazole Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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